![molecular formula C23H16ClN3 B6509415 3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline CAS No. 901006-33-5](/img/structure/B6509415.png)
3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
Description
3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is a heterocyclic compound of the pyrazoloquinoline family. This compound is of interest to scientists due to its potential applications in various scientific research areas. It is a synthetic molecule with a wide range of properties and potential uses.
Scientific Research Applications
Anticancer Properties
The pyrazoloquinoline scaffold has been investigated for its potential as an anticancer agent. Analogous systems, including pyrazolo[3,4-h]quinoline derivatives, have demonstrated promising activities against cancer cells . Researchers are exploring the precise mechanisms by which this compound inhibits tumor growth and metastasis.
Kinase Inhibition
The 3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline core serves as a versatile scaffold for kinase inhibitors. For instance:
- FLT3/Haspin Dual Inhibitors : Compounds based on this core structure have been developed as dual FLT3 (FMS-like tyrosine kinase 3) and haspin kinase inhibitors. These molecules target both kinases, potentially impacting cell proliferation and survival .
- CDK Inhibition : Benzo[d]thiazolyl-substituted derivatives exhibit potent CDK (cyclin-dependent kinase) inhibition . CDKs play crucial roles in cell cycle regulation, making them attractive therapeutic targets.
Green Synthesis of Quinoline Derivatives
In recent years, there has been a growing emphasis on sustainable chemical processes. Researchers have explored alternative reaction methods for synthesizing quinoline derivatives, including the 3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline. These green and clean syntheses aim to reduce environmental impact while maintaining efficiency and yield .
One-Pot Synthesis via Van Leusen Reaction
Efficient synthetic routes are essential for drug discovery. The 3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline can be accessed via a one-pot van Leusen reaction and cyclization under basic conditions. This method provides a practical approach to obtaining 2H-pyrroloquinolinone/2H-pyrroloquinoline derivatives .
properties
IUPAC Name |
3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClN3/c1-15-6-12-18(13-7-15)27-23-19-4-2-3-5-21(19)25-14-20(23)22(26-27)16-8-10-17(24)11-9-16/h2-14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUSRLSLOHSKGNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=NC4=CC=CC=C43)C(=N2)C5=CC=C(C=C5)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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